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Compound of Interest

Compound Name: Bromic acid

CAS No.: 7789-31-3

Cat. No.: B1214919

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Metal bromates are inorganic compounds that serve as strong oxidizing agents and have

applications in various chemical processes, including analytical chemistry and as components

in certain industrial formulations.[1] The synthesis of metal bromates can be achieved through

several routes, with the reaction of bromic acid (HBrO₃) with a suitable metal precursor being

a direct and effective method. This document provides detailed protocols for the preparation of

metal bromates by reacting bromic acid with metals, metal oxides, and metal hydroxides.

Disclaimer: Bromic acid is a strong oxidizing agent and can be unstable. All experiments

involving bromic acid and metal bromates should be conducted by trained personnel in a well-

ventilated fume hood, with appropriate personal protective equipment (PPE), including safety

goggles, lab coats, and gloves. Bromates are considered potential carcinogens and should be

handled with care.[1][2]
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The preparation of metal bromates using bromic acid is primarily based on standard acid-base

and redox reactions.

Reaction with Metal Hydroxides: This is a classic acid-base neutralization reaction that yields

a metal bromate and water.[3][4] M(OH)n + nHBrO₃ → M(BrO₃)n + nH₂O

Reaction with Metal Oxides: Similar to hydroxides, basic metal oxides react with bromic
acid in a neutralization reaction to form the corresponding metal bromate and water.[5]

M₂On + 2nHBrO₃ → 2M(BrO₃)n + nH₂O

Reaction with Metals: The reaction of bromic acid with metals is a redox process. The metal

is oxidized to its corresponding cation, and the bromic acid is reduced. This reaction can

sometimes produce byproducts, and in some cases, hydrogen gas may be evolved.[6]

Experimental Protocols
Preparation of Bromic Acid (HBrO₃)
A common laboratory method for the preparation of bromic acid involves the reaction of

barium bromate with sulfuric acid.[7]

Materials:

Barium bromate (Ba(BrO₃)₂)

Sulfuric acid (H₂SO₄), dilute

Distilled water

Procedure:

Prepare a solution of barium bromate in distilled water.

Stoichiometrically add dilute sulfuric acid to the barium bromate solution with constant

stirring. This will precipitate barium sulfate (BaSO₄), which is highly insoluble. Ba(BrO₃)₂ +

H₂SO₄ → 2HBrO₃ + BaSO₄(s)

Carefully filter the mixture to remove the barium sulfate precipitate.
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The resulting filtrate is an aqueous solution of bromic acid. The concentration can be

determined by titration.

General Protocol for the Synthesis of Metal Bromates
The following is a generalized procedure for the synthesis of metal bromates from metal

hydroxides or oxides.

Materials:

Aqueous bromic acid (HBrO₃)

Metal hydroxide or metal oxide

Distilled water

pH indicator paper or pH meter

Heating plate with magnetic stirrer

Crystallizing dish

Procedure:

In a beaker, suspend or dissolve the chosen metal hydroxide or metal oxide in a minimal

amount of distilled water.

Slowly add a stoichiometric amount of aqueous bromic acid to the metal precursor

suspension/solution while stirring continuously.

Gently heat the mixture to facilitate the reaction. Monitor the pH of the solution; the reaction

is complete when the solution is neutral (pH ~7).

Once the reaction is complete, filter the hot solution to remove any unreacted starting

material.

Transfer the clear filtrate to a crystallizing dish.
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Allow the solution to cool slowly to room temperature, followed by further cooling in an ice

bath to induce crystallization of the metal bromate.

Collect the crystals by filtration, wash with a small amount of cold distilled water, and dry in a

desiccator.

Specific Synthesis Examples
Preparation of an Alkali Metal Bromate: Potassium
Bromate (KBrO₃)
Protocol:

Start with a known quantity of potassium hydroxide (KOH).

Slowly add a stoichiometric amount of bromic acid solution while stirring. The reaction is

exothermic. KOH + HBrO₃ → KBrO₃ + H₂O

After the addition is complete, gently heat the solution to ensure the reaction goes to

completion and to concentrate the solution.

Allow the solution to cool to room temperature, which will cause the potassium bromate to

crystallize, as it has limited solubility in water.[8]

Filter the crystals, wash with cold distilled water, and dry.

Preparation of an Alkaline Earth Metal Bromate: Calcium
Bromate (Ca(BrO₃)₂)
Protocol:

Suspend a known amount of calcium hydroxide (Ca(OH)₂) in distilled water.

Slowly add two equivalents of bromic acid with continuous stirring. Ca(OH)₂ + 2HBrO₃ →

Ca(BrO₃)₂ + 2H₂O

Gently heat the mixture until a clear solution is obtained.
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Concentrate the solution by evaporation and then cool to induce crystallization.

Isolate the calcium bromate crystals by filtration.

Preparation of a Transition Metal Bromate: Zinc Bromate
(Zn(BrO₃)₂)
Protocol:

Add zinc oxide (ZnO) to a beaker.

Slowly add two equivalents of bromic acid while stirring. The reaction may require gentle

heating to proceed at a reasonable rate.[6] ZnO + 2HBrO₃ → Zn(BrO₃)₂ + H₂O

Once all the zinc oxide has reacted, filter the solution.

Evaporate the water to obtain the zinc bromate salt.

Data Presentation
Metal Precursor Product

Molar Mass ( g/mol
)

General Solubility

Potassium Hydroxide

(KOH)

Potassium Bromate

(KBrO₃)
167.00

Sparingly soluble in

cold water, more

soluble in hot water[8]

Calcium Hydroxide

(Ca(OH)₂)

Calcium Bromate

(Ca(BrO₃)₂)
295.88 Soluble in water

Zinc Oxide (ZnO)
Zinc Bromate

(Zn(BrO₃)₂)
321.18 Soluble in water
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Caption: General workflow for metal bromate synthesis.
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Caption: Logical relationship in neutralization reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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